Cas no 1998537-23-7 ((2R)-2-amino-3-(1-methoxycyclopentyl)propanoic acid)

• Product Name: (2R)-2-amino-3-(1-methoxycyclopentyl)propanoic acid
• CAS No: 1998537-23-7
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5824962
• PubChem ID: 165791015
• Update Time: 2025-08-03

(2R)-2-amino-3-(1-methoxycyclopentyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-(1-methoxycyclopentyl)propanoic acid
• 1998537-23-7
• EN300-1300506

• Inchi： 1S/C9H17NO3/c1-13-9(4-2-3-5-9)6-7(10)8(11)12/h7H,2-6,10H2,1H3,(H,11,12)/t7-/m1/s1
• InChI Key： GDEIYIUJPYZKHU-SSDOTTSWSA-N
• SMILES： O(C)C1(C[C@H](C(=O)O)N)CCCC1

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 72.6Ų

Additional information on (2R)-2-amino-3-(1-methoxycyclopentyl)propanoic acid

Introduction to (2R)-2-amino-3-(1-methoxycyclopentyl)propanoic acid (CAS No. 1998537-23-7)

(2R)-2-amino-3-(1-methoxycyclopentyl)propanoic acid, identified by the CAS number 1998537-23-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a chiral center and an intricate cyclic structure, has garnered attention due to its potential applications in drug development and biochemical research. The unique combination of functional groups, including an amino group and a methoxycyclopentyl moiety, makes it a versatile building block for the synthesis of more complex molecules.

The< strong> (2R)-configuration of the molecule is particularly noteworthy, as enantiomeric purity is often critical in pharmaceutical applications. The stereochemical specification ensures that the compound exhibits specific biological activities, which can differ markedly from its enantiomer. This aspect is crucial in medicinal chemistry, where the biological profile of a drug is highly dependent on its stereochemical integrity.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from naturally occurring or semi-synthetic pathways. The< strong> 1-methoxycyclopentyl group in this compound suggests a possible origin from natural products or their derivatives, which are frequently explored for their pharmacological properties. The methoxy group introduces additional reactivity, allowing for further functionalization and modification, which is essential in the iterative process of drug discovery.

The< strong> propanoic acid moiety provides a linear aliphatic backbone that can be easily modified to introduce various pharmacophores. This structural feature makes the compound a valuable intermediate in synthetic chemistry, particularly for the development of peptidomimetics and other bioactive molecules. The amino group at the second position further enhances its utility, as it can participate in hydrogen bonding interactions or serve as a site for covalent modifications.

Recent studies have highlighted the importance of cyclic structures in drug design, particularly in terms of improving metabolic stability and binding affinity. The< strong> cyclopentyl ring in this compound contributes to its overall stability and may also influence its interaction with biological targets. This structural motif is commonly found in biologically active compounds due to its ability to mimic natural scaffolds and enhance binding properties.

The< strong> methoxy group on the cyclopentyl ring adds another layer of complexity to the molecule's behavior. Methoxy groups are known to influence both electronic and steric properties, which can be leveraged to fine-tune the pharmacological profile of a compound. This feature makes< strong>(2R)-2-amino-3-(1-methoxycyclopentyl)propanoic acid a promising candidate for further investigation in medicinal chemistry.

In academic research, this compound has been explored as a potential intermediate in the synthesis of more complex molecules with therapeutic applications. For instance, it has been investigated as a precursor for peptidomimetics that target specific enzymatic or receptor pathways. The ability to modify both the linear and cyclic portions of the molecule allows researchers to tailor its properties for optimal biological activity.

The< strong> chiral center at the second position is particularly important from a stereochemical perspective. Enantiopure compounds are often required to achieve desired pharmacological effects while minimizing side effects. The stereochemical specification ensures that the compound behaves predictably in biological systems, which is critical for successful drug development.

In conclusion, (2R)-2-amino-3-(1-methoxycyclopentyl)propanoic acid (CAS No. 1998537-23-7) represents a fascinating molecule with potential applications in pharmaceutical chemistry and biochemistry. Its unique structural features, including the chiral center, methoxycyclopentyl moiety, and propanoic acid backbone, make it a versatile intermediate for drug discovery and synthetic chemistry. As research continues to uncover new therapeutic targets and methodologies, compounds like this are likely to play an increasingly important role in the development of novel therapeutic agents.